N-[(E)-1-(2-chlorophenyl)-3-oxo-3-piperidin-1-ylprop-1-en-2-yl]furan-2-carboxamide

• IUPAC Name: N-[(E)-1-(2-chlorophenyl)-3-oxo-3-piperidin-1-ylprop-1-en-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C19H19ClN2O3/c20-15-8-3-2-7-14(15)13-16(19(24)22-10-4-1-5-11-22)21-18(23)17-9-6-12-25-17/h2-3,6-9,12-13H,1,4-5,10-11H2,(H,21,23)/b16-13+
• InChI Key: IWKATSRSECPYMP-DTQAZKPQSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C(=CC2=CC=CC=C2Cl)NC(=O)C3=CC=CO3
• Isomeric SMILES: C1CCN(CC1)C(=O)/C(=C\C2=CC=CC=C2Cl)/NC(=O)C3=CC=CO3
• Molecular Formula: C19H19ClN2O3
• Molecular Weight: 358.8 g/mol

Description

N-[(E)-1-(2-chlorophenyl)-3-oxo-3-piperidin-1-ylprop-1-en-2-yl]furan-2-carboxamide is a synthetic organic compound that belongs to the class of heterocyclic compounds

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(E)-1-(2-chlorophenyl)-3-oxo-3-piperidin-1-ylprop-1-en-2-yl]furan-2-carboxamide typically involves multi-step organic reactions. One possible route could involve the following steps:

Formation of the Enone Intermediate: The reaction between 2-chlorobenzaldehyde and acetylacetone in the presence of a base to form the enone intermediate.

Piperidine Addition: The enone intermediate reacts with piperidine to form the piperidinyl enone.

Furan-2-carboxamide Formation: The final step involves the reaction of the piperidinyl enone with furan-2-carboxylic acid chloride to form the target compound.

Industrial Production Methods

Industrial production methods for such compounds often involve optimization of the above synthetic routes to maximize yield and purity. This may include the use of catalysts, controlled reaction conditions (temperature, pressure), and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-[(E)-1-(2-chlorophenyl)-3-oxo-3-piperidin-1-ylprop-1-en-2-yl]furan-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophiles like amines or thiols can be used for substitution reactions.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Potential use in studying biological pathways and interactions.

Medicine: Investigated for its potential therapeutic properties, such as anti-inflammatory or anticancer activities.

Industry: Used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N-[(E)-1-(2-chlorophenyl)-3-oxo-3-piperidin-1-ylprop-1-en-2-yl]furan-2-carboxamide would depend on its specific application. Generally, it may interact with molecular targets such as enzymes or receptors, modulating their activity and leading to a biological response. The exact pathways involved would require detailed biochemical studies.

Comparison with Similar Compounds

Similar Compounds

N-[(E)-1-(2-chlorophenyl)-3-oxo-3-piperidin-1-ylprop-1-en-2-yl]furan-2-carboxamide: can be compared with other heterocyclic compounds containing furan, piperidine, or chlorophenyl groups.

Examples: Compounds like furan-2-carboxamide derivatives, piperidinyl enones, and chlorophenyl ketones.

Uniqueness

• The unique combination of functional groups in this compound may confer specific properties, such as enhanced biological activity or stability, making it distinct from other similar compounds.